Cas no 896116-37-3 (2-phenyl-1H-pyrrolo2,3-bpyridin-5-amine)

• Product Name: 2-phenyl-1H-pyrrolo2,3-bpyridin-5-amine
• CAS No: 896116-37-3
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 4928363
• PubChem ID: 59322902
• Update Time: 2025-10-23

2-phenyl-1H-pyrrolo2,3-bpyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1H-pyrrolo[2,3-b]pyridin-5-amine
• 5-Amino-2-phenyl-1H-pyrrolo[2,3-b]pyridine
• 2-phenyl-1H-pyrrolo2,3-bpyridin-5-amine

• Inchi： 1S/C13H11N3/c14-11-6-10-7-12(16-13(10)15-8-11)9-4-2-1-3-5-9/h1-8H,14H2,(H,15,16)
• InChI Key： YAGBAFRAZAQNAL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(=CN=2)N)C=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7

Additional information on 2-phenyl-1H-pyrrolo2,3-bpyridin-5-amine

2-phenyl-1H-pyrrolo[2,3-b]pyridin-5-amine and CAS 896116-37-3: A Comprehensive Overview of Its Pharmacological Significance and Research Applications

2-phenyl-1H-pyrrolo[2,3-b]pyridin-5-amine, also identified by its CAS number 896116-37-3, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the family of pyrrolopyridine derivatives, which are known for their diverse biological activities ranging from anti-inflammatory to antitumor properties. The incorporation of a phenyl group at the 2-position of the pyrrolopyridine core introduces additional aromaticity and steric effects, which may influence its binding affinity to target receptors and its metabolic stability in vivo.

Recent studies have highlighted the role of 2-phenyl-1H-pyrrolo[2,3-b]pyridin-5-amine in modulating intracellular signaling pathways associated with neurodegenerative diseases. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective agonism at the adenosine A2A receptor, a key target in the development of therapies for Parkinson's disease. The molecular docking studies revealed that the phenyl substituent plays a critical role in stabilizing the interaction between the ligand and the receptor's orthosteric site, thereby enhancing the compound's potency.

One of the most intriguing aspects of 2-phenyl-1H-pyrrolo[2,3-b]pyridin-5-amine is its potential as a scaffolding molecule for drug discovery. The pyrrolopyridine core is structurally similar to several known pharmacophores, including the purinergic receptor antagonists and histamine H3 receptor modulators. Researchers have explored the possibility of functionalizing the 5-amine position to introduce additional functionalities, such as hydrophobic or hydrophilic moieties, to fine-tune the compound's physicochemical properties. A 2022 study in European Journal of Medicinal Chemistry reported that derivatives of this compound showed improved permeability across the blood-brain barrier, making them promising candidates for central nervous system (CNS) disorders.

From a synthetic perspective, the preparation of 2-phenyl-1H-pyrrolo[2,3-b]pyridin-5-amine has been the subject of several optimization strategies. Traditional methods often involve multistep reactions, including the formation of a pyrrole ring via the Paal-Knorr synthesis or the Biginelli reaction. However, recent advancements in catalytic asymmetric synthesis have enabled the direct construction of the pyrrolopyridine core with high stereoselectivity. A 2023 paper in Advanced Synthesis & Catalysis described a novel approach using a transition metal-catalyzed C-H functionalization to access this compound in a single-step process, significantly reducing the synthetic complexity.

The pharmacokinetic profile of 2-phenyl-1H-pyrrolo[2,3-b]pyridin-5-amine has also been investigated in preclinical models. Studies on its metabolic stability and drug metabolism suggest that it undergoes minimal hepatic metabolism, which could translate to improved bioavailability in vivo. A 2023 animal study published in Drug Metabolism and Disposition found that the compound exhibited a half-life of approximately 4 hours in mice, with no significant accumulation in tissues, indicating favorable pharmacokinetic properties. These findings are particularly relevant for the development of oral formulations for chronic disease management.

Emerging research has also explored the anti-inflammatory potential of 2-phenyl-1H-pyrrolo[2,3-b]pyridin-5-amine in inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. A 2023 study in Journal of Inflammation Research demonstrated that the compound inhibits the activation of NF-κB signaling pathway in macrophages, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This mechanism of action aligns with the known role of pyrrolopyridine derivatives in modulating immune responses, further supporting its therapeutic potential.

From a structural standpoint, the 2-phenyl-1H-pyrrolo[2,3-b]pyridin-5-amine scaffold offers a versatile platform for the design of multitarget drugs. The presence of both aromatic and heterocyclic rings in its structure allows for the simultaneous interaction with multiple protein targets, which is a desirable feature in the treatment of complex diseases. For example, a 2023 computational study in Journal of Chemical Information and Modeling predicted that this compound could bind to both COX-2 and 5-LOX enzymes, making it a potential candidate for the development of dual-action anti-inflammatory agents.

Despite its promising pharmacological properties, the 2-phenyl-1H-pyrrolo[2,3-b]pyridin-5-amine compound is not without challenges. One of the primary concerns is its selectivity profile across different receptor families. While its interaction with the adenosine A2A receptor has been well characterized, its potential off-target effects on other adenosine receptor subtypes, such as A1 and A3, require further investigation. A 2023 study in British Journal of Pharmacology highlighted the importance of optimizing the substituents on the phenyl ring to enhance selectivity, which could minimize adverse effects in clinical settings.

In conclusion, 2-phenyl-1H-pyrrolo[2,3-b]pyridin-5-amine represents a valuable molecule in the field of medicinal chemistry, with applications spanning from neurodegenerative diseases to inflammatory conditions. Its unique structural features and diverse biological activities make it a compelling candidate for further research and development. As the field of drug discovery continues to evolve, compounds like CAS 896116-37-3 will play an increasingly important role in addressing unmet medical needs through innovative therapeutic strategies.